Cas no 6513-03-7 (Nonanoic acid, propylester)

• Product Name: Nonanoic acid, propylester
• CAS No: 6513-03-7
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 505588
• Update Time: 2025-07-27

Nonanoic acid, propylester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, propylester
• Nonansaeure-propylester
• Pelargonsaeurepropylester
• Propyl nonan-1-oate
• Propylnonanoat

• Inchi： 1S/C12H24O2/c1-3-5-6-7-8-9-10-12(13)14-11-4-2/h3-11H2,1-2H3
• InChI Key： HCMSDHYNNJTLRW-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(OCCC)=O

Computed Properties

• Exact Mass: 200.17800

Experimental Properties

• PSA: 26.30000
• LogP: 3.69020

Nonanoic acid, propylester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Nonanoic acid, propylester

Nonanoic acid, propylester (CAS No. 6513-03-7): Applications and Recent Research Developments

Nonanoic acid, propylester, with the chemical formula C₁₁H₂₂O₃ and CAS number 6513-03-7, is an ester derivative of nonanoic acid. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique chemical properties and potential applications. Nonanoic acid, propylester, is characterized by a linear aliphatic chain with a carboxylate ester group, which contributes to its versatility in various biochemical and industrial processes.

The structural composition of Nonanoic acid, propylester makes it an intriguing candidate for use in the synthesis of polymers, fragrances, and pharmaceutical intermediates. Its molecular structure allows for easy modification and functionalization, enabling researchers to tailor its properties for specific applications. In recent years, the compound has been explored for its role in the development of novel materials and bioactive molecules.

One of the most promising areas of research involving Nonanoic acid, propylester is its application in drug delivery systems. The ester group in its structure facilitates interactions with biological membranes, making it an effective carrier for hydrophobic drugs. Studies have shown that Nonanoic acid, propylester, can enhance the bioavailability of certain therapeutic agents by improving their solubility and stability. This has led to investigations into its use as a component in oral and transdermal formulations.

In addition to its pharmaceutical applications, Nonanoic acid, propylester has been studied for its potential in agrochemical formulations. Its ability to act as a solvent and stabilizer makes it suitable for use in pesticide and herbicide formulations. Recent research indicates that Nonanoic acid, propylester, can improve the efficacy of active ingredients by enhancing their dispersion and retention on plant surfaces. This has opened up new avenues for developing more effective and environmentally friendly agrochemical products.

The compound's role in material science is another area of active investigation. Nonanoic acid, propylester, has been utilized in the synthesis of biodegradable polymers due to its ability to form stable esters with various diols and diamines. These polymers exhibit desirable properties such as biocompatibility and controlled degradation rates, making them suitable for use in medical implants and packaging materials. Researchers are exploring ways to optimize the properties of these polymers by varying the reaction conditions and incorporating other functional groups.

Recent advancements in green chemistry have also highlighted the importance of Nonanoic acid, propylester as a sustainable chemical intermediate. The compound can be synthesized from renewable resources through catalytic processes that minimize waste generation. This aligns with the growing demand for environmentally friendly alternatives in industrial applications. Efforts are underway to develop more efficient synthetic routes that reduce energy consumption and carbon footprint while maintaining high yields.

The pharmacological properties of Nonanoic acid, propylester, have been further explored in recent studies. Research suggests that this compound may have potential anti-inflammatory and analgesic effects due to its ability to modulate certain enzymatic pathways. Preclinical trials have demonstrated promising results in animal models, indicating that Nonanoic acid, propylester, could be a valuable component in developing new therapeutic agents for chronic pain management and inflammatory disorders.

In conclusion, Nonanoic acid, propylester (CAS No. 6513-03-7) is a multifunctional compound with diverse applications across various industries. Its unique chemical properties make it an excellent candidate for use in drug delivery systems, agrochemical formulations, biodegradable polymers, and sustainable chemical synthesis. Ongoing research continues to uncover new possibilities for this versatile compound, reinforcing its importance in modern chemical and pharmaceutical science.